Cas no 2171644-88-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid
- 2171644-88-3
- EN300-1563090
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid
-
- Inchi: 1S/C23H24F2N2O6/c1-32-12-19(22(30)26-18(21(24)25)10-20(28)29)27-23(31)33-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-19,21H,10-12H2,1H3,(H,26,30)(H,27,31)(H,28,29)
- InChI Key: AVSAXFZOQDOJPU-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)O)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F
Computed Properties
- Exact Mass: 462.16024281g/mol
- Monoisotopic Mass: 462.16024281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 114Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1563090-0.05g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-0.1g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-0.25g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-0.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-2.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-5.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-10.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1563090-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1563090-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-4,4-difluorobutanoic acid |
2171644-88-3 | 100mg |
$2963.0 | 2023-09-24 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic Acid (CAS No. 2171644-88-3): A Comprehensive Overview
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid (CAS No. 2171644-88-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, is characterized by its unique structural features and potential applications in the synthesis of bioactive molecules and therapeutic agents.
The Fmoc protection group is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions. This makes the compound particularly useful in the synthesis of peptides and proteins, where precise control over the reactivity of amino groups is essential. The presence of the methoxypropanamido and difluorobutanoic acid moieties further enhances the compound's versatility and potential for functionalization.
Recent studies have highlighted the importance of this compound in various biochemical and pharmaceutical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the development of new drugs to treat inflammatory diseases. The unique combination of functional groups in this molecule allows for the fine-tuning of its pharmacological properties, such as solubility, stability, and bioavailability.
In another notable study, researchers at the University of California, San Francisco, explored the use of this compound in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The study found that the difluorobutanoic acid moiety significantly enhanced the metabolic stability and bioavailability of the prodrug, leading to improved therapeutic outcomes in preclinical models.
The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid also makes it an attractive candidate for use in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. The ability to introduce multiple functional groups into this molecule allows for a wide range of chemical modifications, thereby increasing the likelihood of discovering novel therapeutic agents.
In addition to its potential in drug development, this compound has also been investigated for its use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have explored its application in the synthesis of advanced materials with tailored properties. The presence of fluorine atoms in the molecule imparts unique physical and chemical characteristics, such as enhanced thermal stability and reduced surface energy. These properties make it suitable for use in various applications, including coatings, adhesives, and electronic materials.
The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid typically involves a multi-step process that includes protection-deprotection strategies and functional group transformations. The first step often involves the introduction of the Fmoc protecting group onto an amino acid derivative, followed by subsequent modifications to introduce the methoxypropanamido and difluorobutanoic acid moieties. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process and improve yields.
The safety profile of this compound is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity (NCE), rigorous safety testing is essential before it can be advanced to clinical trials.
In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid (CAS No. 2171644-88-3) represents a promising molecule with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional versatility make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.
2171644-88-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-4,4-difluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)